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Compound of Interest

Compound Name: Resinone

Cat. No.: B604930

Before handling Resinone, it is imperative to be equipped with the appropriate Personal
Protective Equipment (PPE) to prevent skin and eye contact, as well as inhalation of vapors.[1]
[2] Prolonged exposure may lead to skin and eye irritation or allergic reactions.[1][2][3]

Recommended PPE:

e Gloves: Impervious nitrile gloves should be worn at all times when handling liquid resin.[1][2]

[4]

o Eye Protection: Splash-proof chemical goggles are necessary to protect against accidental
splashes.[1][2]

o Lab Coat: Alab coat or other protective clothing should be worn to prevent skin contact.[2]
» Ventilation: Work in a well-ventilated area to minimize the inhalation of fumes.[1][2]

Resinone Hazard Summary

The following table summarizes the key hazards associated with typical uncured resins, which
should be considered representative for Resinone in the absence of a specific Safety Data
Sheet (SDS).
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Hazard Classification

Description

Precautionary Statements

Skin Irritation

Causes skin irritation and may

cause an allergic skin reaction.

[1]3]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[1][2]
P302+P352: IF ON SKIN:
Wash with plenty of water.[1]
P333+P313: If skin irritation or
rash occurs: Get medical

advice/attention.[1]

Eye Irritation

Causes serious eye irritation.

[1]3]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1]
P337+P313: If eye irritation
persists: Get medical

advice/attention.[1]

Aquatic Hazard

Harmful to aquatic life with

long-lasting effects.[3]

P273: Avoid release to the

environment.[1]

Resinone Disposal Procedures

The appropriate disposal method for Resinone depends on its state (liquid or cured) and the

quantity of waste. Liquid, uncured resin is considered hazardous waste and must not be

disposed of in regular trash or down the drain.[5][6][7]

Step 1: Segregate Resinone Waste

Collect all liquid Resinone waste, including expired or unused material, in a designated and

properly labeled, sealed container. Also, collect any materials contaminated with liquid resin,

such as gloves, paper towels, and empty containers.

Step 2: Choose the Appropriate Disposal Method

There are two primary methods for the disposal of Resinone waste:
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Method 1: Curing for Solid Waste Disposal (for small quantities)

This method is suitable for small amounts of liquid resin and contaminated materials. The
principle is to convert the hazardous liquid resin into a non-hazardous solid polymer.[4][5]

Experimental Protocol for Curing Resinone:

e Preparation: Put on a new, clean pair of nitrile gloves.[5]

o Containment: Pour the small amount of liquid Resinone into a labeled, transparent, resin-
safe container.[5]

o Curing: Expose the container to a UV light source or direct sunlight.[4][5] The curing time can
range from 1 to 10 days, depending on the volume of resin and the intensity of the light
source.[5] For the most effective curing, expose the resin to 405 nm light and heat.[5]

 Verification: The resin is fully cured when it is completely solid and no longer sticky or tacky.

[6]

» Disposal: Dispose of the fully cured solid resin and its container as regular household or
laboratory waste.[5][6] Cured resin is considered an inert plastic.[6]

Method 2: Chemical Waste Stream (for large quantities)

For larger volumes of liquid Resinone, or when curing is not feasible, the material must be
disposed of as hazardous chemical waste.[5]

Procedure for Hazardous Waste Disposal:

» Collection: Ensure the liquid Resinone waste is stored in a clearly labeled, sealed, and leak-
proof container.

e Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department or a licensed hazardous waste disposal company to arrange for pickup and
disposal.

o Compliance: Follow all local, state, and federal regulations for hazardous waste disposal.[2]
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Step 3: Disposal of Contaminated Materials

o Gloves, Paper Towels, etc.: Any disposable items that have come into contact with liquid
Resinone should be cured under a UV light or in sunlight until the resin has hardened.[4][5]
Once the resin is cured, these items can be disposed of in the regular trash.[4][5]

o Empty Resinone Containers: To dispose of empty containers, first ensure they are as empty
as possible.[8] Any residual liquid resin should be cured by exposing the open container to
UV light or sunlight.[4] Once the residue is fully cured, the container can be disposed of as
regular waste.[4][8] In the United States, resin cartridges are considered RCRA empty when
the volume is below 3% and can be disposed of as household waste.[8]

Prohibited Disposal Methods

e DO NOT pour liquid or partially cured Resinone down the drain or into any water source.[5]
[6][8] This can cause plumbing damage and environmental contamination.[6][7]

e DO NOT dispose of liquid Resinone in the regular trash.[6][9] Uncured resin is toxic and can
harm waste management workers and the environment.[6][9]
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Caption: Workflow for the proper disposal of Resinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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